Cas no 921824-86-4 (3-(3,4-dimethoxyphenethyl)-1-(4-(trifluoromethyl)benzyl)pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione)

• Product Name: 3-(3,4-dimethoxyphenethyl)-1-(4-(trifluoromethyl)benzyl)pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione
• CAS No: 921824-86-4
• MF: C₂₅H₂₂F₃N₃O₄
• MW: 485.455096721649
• CID: 6430518
• PubChem ID: 27444640
• Update Time: 2025-05-21

3-(3,4-dimethoxyphenethyl)-1-(4-(trifluoromethyl)benzyl)pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• Pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione, 3-[2-(3,4-dimethoxyphenyl)ethyl]-1-[[4-(trifluoromethyl)phenyl]methyl]-
• 3-(3,4-dimethoxyphenethyl)-1-(4-(trifluoromethyl)benzyl)pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione
• F2233-0938
• AKOS021654621

• Inchi： 1S/C25H22F3N3O4/c1-34-20-10-7-16(14-21(20)35-2)11-13-30-23(32)22-19(4-3-12-29-22)31(24(30)33)15-17-5-8-18(9-6-17)25(26,27)28/h3-10,12,14H,11,13,15H2,1-2H3
• InChI Key： YQATWGDBKCSGNI-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)CN1C(N(C(C2C1=CC=CN=2)=O)CCC1C=CC(=C(C=1)OC)OC)=O)(F)F

Computed Properties

• Exact Mass: 485.15624068g/mol
• Monoisotopic Mass: 485.15624068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 744
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 72Ų

Experimental Properties

• Density: 1.338±0.06 g/cm3(Predicted)
• Boiling Point: 612.6±65.0 °C(Predicted)
• pka: 2.22±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines

Additional information on 3-(3,4-dimethoxyphenethyl)-1-(4-(trifluoromethyl)benzyl)pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione

Comprehensive Overview of 3-(3,4-dimethoxyphenethyl)-1-(4-(trifluoromethyl)benzyl)pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione (CAS No. 921824-86-4)

3-(3,4-dimethoxyphenethyl)-1-(4-(trifluoromethyl)benzyl)pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione (CAS No. 921824-86-4) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This compound belongs to the pyrido[3,2-d]pyrimidine family, which is known for its diverse biological activities. The presence of 3,4-dimethoxyphenethyl and 4-(trifluoromethyl)benzyl substituents further enhances its pharmacological profile, making it a subject of interest for drug discovery and development.

The molecular structure of 3-(3,4-dimethoxyphenethyl)-1-(4-(trifluoromethyl)benzyl)pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione is characterized by a fused pyrido-pyrimidine core, which is a common scaffold in many bioactive molecules. The trifluoromethyl group is particularly noteworthy, as it is often used in medicinal chemistry to improve metabolic stability and binding affinity. Researchers are increasingly exploring the role of CAS No. 921824-86-4 in modulating enzyme activity and receptor interactions, which could lead to breakthroughs in treating various diseases.

One of the most compelling aspects of 3-(3,4-dimethoxyphenethyl)-1-(4-(trifluoromethyl)benzyl)pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione is its potential application in central nervous system (CNS) disorders. The 3,4-dimethoxyphenethyl moiety is structurally similar to neurotransmitters like dopamine and serotonin, suggesting possible interactions with CNS receptors. This has led to investigations into its use for conditions such as Parkinson's disease, depression, and anxiety. The compound's ability to cross the blood-brain barrier is another area of active research, as it could enhance its efficacy in CNS-targeted therapies.

In addition to its neurological applications, CAS No. 921824-86-4 is being studied for its anti-inflammatory and anticancer properties. The pyrido[3,2-d]pyrimidine core has been shown to inhibit key signaling pathways involved in inflammation and tumor growth. For example, recent studies have highlighted its potential to suppress NF-κB activation, a critical pathway in chronic inflammation and cancer progression. These findings align with the growing demand for novel therapeutic agents that can address complex diseases with minimal side effects.

The synthesis of 3-(3,4-dimethoxyphenethyl)-1-(4-(trifluoromethyl)benzyl)pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione involves multi-step organic reactions, including condensation and cyclization processes. Chemists are optimizing these synthetic routes to improve yield and purity, which are essential for scaling up production. The compound's trifluoromethyl group poses unique challenges during synthesis, requiring specialized reagents and conditions. Advances in synthetic methodologies, such as flow chemistry and catalysis, are expected to streamline the production of CAS No. 921824-86-4 and its derivatives.

From a market perspective, the demand for pyrido[3,2-d]pyrimidine-based compounds is on the rise, driven by their versatility in drug development. Pharmaceutical companies are investing heavily in research to explore the full potential of 3-(3,4-dimethoxyphenethyl)-1-(4-(trifluoromethyl)benzyl)pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione, particularly in niche therapeutic areas. The compound's patent status and regulatory pathway are also critical factors influencing its commercialization. As the industry shifts toward personalized medicine, CAS No. 921824-86-4 could play a pivotal role in developing targeted therapies.

In conclusion, 3-(3,4-dimethoxyphenethyl)-1-(4-(trifluoromethyl)benzyl)pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione (CAS No. 921824-86-4) represents a promising candidate for future drug development. Its unique structural features, combined with its potential applications in CNS disorders, inflammation, and cancer, make it a valuable subject for ongoing research. As synthetic techniques evolve and our understanding of its mechanisms deepens, this compound could pave the way for innovative treatments that address unmet medical needs. Researchers and industry professionals alike are encouraged to explore the diverse opportunities presented by this fascinating molecule.